Cas no 1008773-97-4 (3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid)
1008773-97-4 structure
Product Name:3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid
CAS No:1008773-97-4
MF:C15H11F3O2
MW:280.241854906082
MDL:MFCD18321753
CID:1086062
Update Time:2025-04-20
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
- 3-methyl-4-[3-(trifluoromethyl)phenyl]benzoic acid
- 3-Methyl-4-(3-trifluoroMethylphenyl)benzoic acid
- 3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18321753
- Inchi: 1S/C15H11F3O2/c1-9-7-11(14(19)20)5-6-13(9)10-3-2-4-12(8-10)15(16,17)18/h2-8H,1H3,(H,19,20)
- InChI Key: LCVZKPOQZIJLSS-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1C)(F)F
Computed Properties
- Exact Mass: 280.071114g/mol
- Monoisotopic Mass: 280.071114g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 280.24g/mol
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001074-250mg |
2-Methyl-3'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1008773-97-4 | 97% | 250mg |
$480.00 | 2023-09-04 | |
| Alichem | A011001074-500mg |
2-Methyl-3'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1008773-97-4 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A011001074-1g |
2-Methyl-3'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1008773-97-4 | 97% | 1g |
$1445.30 | 2023-09-04 | |
| TRC | M332155-100mg |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid |
1008773-97-4 | 100mg |
$64.00 | 2023-05-17 | ||
| TRC | M332155-250mg |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid |
1008773-97-4 | 250mg |
$98.00 | 2023-05-17 | ||
| TRC | M332155-500mg |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid |
1008773-97-4 | 500mg |
$150.00 | 2023-05-17 | ||
| TRC | M332155-1g |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid |
1008773-97-4 | 1g |
$207.00 | 2023-05-17 | ||
| abcr | AB328994-1 g |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid, 98%; . |
1008773-97-4 | 98% | 1g |
€246.00 | 2023-04-26 | |
| abcr | AB328994-5 g |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid, 98%; . |
1008773-97-4 | 98% | 5g |
€654.00 | 2023-04-26 | |
| Chemenu | CM280933-5g |
2-Methyl-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1008773-97-4 | 95% | 5g |
$320 | 2023-03-05 |
3-Methyl-4-(3-trifluoromethylphenyl)benzoic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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